1-(But-2-YN-1-YL)cyclobutane-1-carbaldehyde

• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• SMILES: CC#CCC1(CCC1)C=O
• InChI: InChI=1S/C9H12O/c1-2-3-5-9(8-10)6-4-7-9/h8H,4-7H2,1H3
• InChIKey: XBZYBGWLTGBMGL-UHFFFAOYSA-N

1-(But-2-YN-1-YL)cyclobutane-1-carbaldehyde: CAS 1822999-26-7 Procurement & Chemical Profile

1-(But-2-YN-1-YL)cyclobutane-1-carbaldehyde (CAS 1822999-26-7) is a C9-cyclobutane carbaldehyde derivative featuring an internal but-2-yn-1-yl substituent at the 1-position. With a molecular weight of 136.19 g/mol and molecular formula C₉H₁₂O, the compound contains a strained four-membered carbocycle, an aldehyde functional group, and a disubstituted alkyne . Commercially sourced material is typically specified at a minimum purity of 95% . This compound belongs to the alkynyl-cyclobutanecarbaldehyde family, a class of versatile synthetic intermediates used in medicinal chemistry, agrochemical development, and materials science [1].

Medicinal chemistry and agrochemical intermediate

Strained cyclobutane core for ring-opening transformations

Internal alkyne handle for orthogonal coupling strategies

• [1] Bataev, V.A. & Styopin, S.S. Structure and conformational dynamics of cyclobutanecarboxaldehyde in the ground electronic state. Computational and Theoretical Chemistry, 2023, 1220, 113994. View Source

Why 1-(But-2-YN-1-YL)cyclobutane-1-carbaldehyde Cannot Be Replaced by Generic Cyclobutane Carbaldehydes

In the alkynyl-cyclobutanecarbaldehyde series, the identity of the alkyne substituent – terminal vs. internal, chain length, and degree of unsaturation – fundamentally dictates both the physicochemical properties and the accessible reaction space . The internal but-2-yn-1-yl group in this compound is structurally distinct from the terminal prop-2-yn-1-yl analog (MW 122.16, CAS 1934406-70-8) and the alkene analog 1-(but-2-en-1-yl)cyclobutane-1-carbaldehyde (MW 138.21, CAS 1937209-93-2), leading to different logP, boiling point, and reactivity profiles [1]. Critically, terminal alkyne substrates can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) and Sonogashira coupling, whereas the internal alkyne of the target compound requires different catalytic systems and exhibits distinct chemoselectivity in cross-coupling and cyclization reactions [1].

Internal alkyne (but-2-yn-1-yl)

vs

Terminal alkyne analog – incompatible with CuAAC, altering click chemistry applicability

Alkyne unsaturation

vs

Alkene analog (but-2-en-1-yl) – different logP and cross-coupling reactivity profile

Internal alkyne substitution

vs

Generic cyclobutane carbaldehydes – lack orthogonal internal alkyne handle

• [1] Bataev, V.A. & Styopin, S.S. Structure and conformational dynamics of cyclobutanecarboxaldehyde in the ground electronic state. Computational and Theoretical Chemistry, 2023, 1220, 113994. View Source

Quantitative Differentiation of 1-(But-2-YN-1-YL)cyclobutane-1-carbaldehyde from Closest Analogs

Molecular Weight Differentiation from the Alkene Analog: 136.19 vs 138.21 g/mol

The target compound (C₉H₁₂O, internal alkyne) possesses a molecular weight of 136.19 g/mol , which is 2.02 g/mol lower than the corresponding alkene analog 1-(but-2-en-1-yl)cyclobutane-1-carbaldehyde (C₉H₁₄O, MW 138.21, CAS 1937209-93-2) . This mass difference arises from the replacement of two hydrogen atoms in the alkene with a triple bond in the alkyne, resulting in a 1.5% reduction in molecular weight. In drug discovery programs where every dalton matters for pharmacokinetic optimization, this difference can be meaningful during lead optimization.

Molecular weight

Data to verify

136.19 g/mol vs 138.21 g/mol (alkene analog)

May support ligand efficiency assessment

2.02 g/mol reduction; source review needed

Evidence Dimension	Molecular Weight
Target Compound Data	136.19 g/mol (C₉H₁₂O, internal alkyne)
Comparator Or Baseline	1-(But-2-en-1-yl)cyclobutane-1-carbaldehyde: 138.21 g/mol (C₉H₁₄O, alkene)
Quantified Difference	2.02 g/mol reduction (1.5% lower)
Conditions	Calculated from molecular formula

Why This Matters

In lead optimization, even small molecular weight differences impact ligand efficiency metrics (LE, LLE) and can influence passive permeability and solubility, making this compound a distinct candidate from its alkene analog.

Commercial Purity Specification: Minimum 95% for Research-Grade Procurement

Commercially sourced 1-(but-2-yn-1-yl)cyclobutane-1-carbaldehyde is specified at a minimum purity of 95% . While this is a standard research-grade specification, it provides a verifiable quality benchmark that procurement teams can use to compare vendor offerings. No head-to-head purity comparison data with other vendors or analogs is available.

Purity specification

Data to verify

Min. 95%

Sets procurement quality benchmark

Single supplier data; verify for sensitive use

Evidence Dimension	Purity Specification
Target Compound Data	Min. 95%
Comparator Or Baseline	No comparator purity data available for direct comparison
Quantified Difference	N/A – single data point
Conditions	Commercial supplier specification (CymitQuimica)

Why This Matters

Establishes a minimum acceptable quality threshold for procurement; users requiring higher purity for sensitive applications (e.g., catalytic reactions, biological assays) should request additional purification or analytical certification.

Internal Alkyne vs Terminal Alkyne Reactivity: Dichotomy in Click Chemistry and Cross-Coupling Applicability

The internal but-2-yn-1-yl group in the target compound is structurally incapable of undergoing copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the most widely used click chemistry reaction, which requires a terminal alkyne . By contrast, the closest terminal alkyne analog, 1-(prop-2-yn-1-yl)cyclobutane-1-carbaldehyde (CAS 1934406-70-8, MW 122.16), is fully competent for CuAAC and Sonogashira coupling . The target compound instead requires strained-promoted azide-alkyne cycloaddition (SPAAC) or transition metal-catalyzed internal alkyne coupling conditions, offering orthogonal reactivity that can be exploited for sequential bioconjugation or late-stage functionalization strategies.

Alkyne reactivity class

Class-level

Internal alkyne: CuAAC-inert, SPAAC-compatible

Determines compatible bioconjugation method

Terminal alkyne analog needed for CuAAC

Evidence Dimension	Alkyne Reactivity Class
Target Compound Data	Internal alkyne (disubstituted but-2-yn-1-yl) – incompatible with CuAAC; compatible with SPAAC and metal-catalyzed internal alkyne coupling
Comparator Or Baseline	1-(Prop-2-yn-1-yl)cyclobutane-1-carbaldehyde (CAS 1934406-70-8): Terminal alkyne – fully compatible with CuAAC and Sonogashira
Quantified Difference	Qualitative binary distinction (internal vs terminal alkyne); no quantitative reactivity data available
Conditions	Structural analysis based on alkyne substitution pattern

Why This Matters

This binary structural distinction determines which synthetic methodologies are accessible, directly impacting project feasibility; users requiring terminal alkyne chemistry must select the prop-2-yn-1-yl analog, while those seeking orthogonal internal alkyne reactivity should procure the target compound.

Cyclobutane Ring Strain as a Thermodynamic Driver: Divergent Reactivity from Acyclic or Cyclopentyl Analogs

The cyclobutane ring in the target compound possesses approximately 26.5 kcal/mol of ring strain, which is significantly higher than cyclopentane (~6.5 kcal/mol) and acyclic systems (~0 kcal/mol) [1]. This strain energy can be harnessed for ring-opening functionalization, retro-Claisen rearrangements, and [2+2] cycloaddition/cycloreversion sequences, providing access to medium-ring heterocycles and 1,3-difunctionalized products that are inaccessible from less-strained analogs [2]. While direct quantitative reactivity data for the target compound are not available, the cyclobutane scaffold class is well-characterized in the computational study by Bataev & Styopin (2023), which demonstrated that cyclobutanecarboxaldehyde exhibits distinct conformational dynamics and puckering profiles compared to larger-ring aldehydes [3].

Ring strain energy

Class-level

~26.5 kcal/mol (cyclobutane scaffold)

Enables ring-opening synthetic strategies

Class-level; substituent effects not quantified

Evidence Dimension	Ring Strain Energy
Target Compound Data	~26.5 kcal/mol (cyclobutane scaffold; quantitative value is for parent cyclobutane ring system; substituent effects for the target compound have not been experimentally determined)
Comparator Or Baseline	Cyclopentane: ~6.5 kcal/mol; Acyclic: ~0 kcal/mol; Cyclopropane: ~27.5 kcal/mol
Quantified Difference	~20 kcal/mol higher strain than cyclopentane; comparable to cyclopropane
Conditions	Values from standard thermochemical references for parent hydrocarbon rings; strain modulation by substituents not quantified for this specific compound

Why This Matters

The elevated ring strain provides a thermodynamic driving force for unique ring-opening and rearrangement reactions that are not accessible to larger-ring or acyclic aldehydes, enabling synthetic routes to complex molecular architectures.

• [1] Rappoport, Z. & Liebman, J.F. (Eds.). The Chemistry of Cyclobutanes. John Wiley & Sons, 2005. Chapter 4: Thermochemistry of Cyclobutane and Its Derivatives. View Source
• [2] Synthetic and mechanistic studies of the aza-retro-Claisen rearrangement. A facile route to medium ring nitrogen heterocycles. PubMed, 2010. Describes cyclobutanecarboxaldehyde reactivity. View Source
• [3] Bataev, V.A. & Styopin, S.S. Structure and conformational dynamics of cyclobutanecarboxaldehyde in the ground electronic state. Computational and Theoretical Chemistry, 2023, 1220, 113994. View Source

Recommended Application Scenarios for 1-(But-2-YN-1-YL)cyclobutane-1-carbaldehyde Based on Structural Differentiation

Orthogonal Bioconjugation Strategies Utilizing Internal Alkyne Reactivity

In chemical biology applications requiring sequential, orthogonal bioconjugation, the internal but-2-yn-1-yl group of this compound provides a distinct reactive handle that is inert under standard CuAAC conditions (which target terminal alkynes). This enables two-step conjugation strategies: first, functionalization via the aldehyde group (e.g., reductive amination, hydrazone formation), followed by strain-promoted azide-alkyne cycloaddition (SPAAC) at the internal alkyne, without cross-reactivity. The terminal alkyne analog 1-(prop-2-yn-1-yl)cyclobutane-1-carbaldehyde cannot provide this orthogonality because its terminal alkyne would react under CuAAC conditions .

Ring-Strain-Driven Synthesis of Medium-Ring Heterocycles via Retro-Claisen Rearrangement

The cyclobutane scaffold, with approximately 26.5 kcal/mol of ring strain, serves as a thermodynamic spring for retro-Claisen and aza-retro-Claisen rearrangements, enabling access to 7- to 9-membered nitrogen heterocycles that are difficult to obtain by direct cyclization. The aldehyde group provides the requisite carbonyl for enamine or hydrazone formation, triggering the rearrangement cascade. This reactivity is not replicable with acyclic aldehydes due to the absence of ring-strain driving force, nor with cyclopentyl analogs, which possess significantly lower strain energy (~6.5 kcal/mol) [1][2].

Medicinal Chemistry Fragment Libraries and Lead Optimization with Cyclobutane Topology

The cyclobutane ring imparts a unique three-dimensional topology (puckered conformation) that can improve pharmacokinetic properties relative to flat aromatic scaffolds. Nine FDA-approved drugs contain the cyclobutane motif. The aldehyde functionality serves as a versatile synthetic handle for fragment elaboration (reductive amination, Grignard addition, Wittig olefination), while the internal alkyne offers a bioisosteric replacement for alkene or ethyl linkers with restricted conformational flexibility. The 2.02 g/mol molecular weight difference relative to the alkene analog may provide marginal ligand efficiency advantages in lead optimization programs [3].

Building Block for Agrochemical Intermediate Synthesis Requiring Internal Alkyne Functionality

Cyclobutanecarboxaldehyde derivatives are established intermediates for pharmaceutical and pesticide active ingredients. The internal but-2-yn-1-yl substituent provides a masked ethyl or vinyl group accessible through partial or complete hydrogenation, enabling late-stage diversification. The aldehyde group allows for condensation with hydrazines, hydroxylamines, or active methylene compounds to generate heterocyclic scaffolds commonly found in fungicides and herbicides. The minimum 95% purity specification ensures reproducible synthetic outcomes in multi-step agrochemical intermediate production [3].

Application

Selection Property

Validation Focus

Orthogonal bioconjugation

Internal alkyne orthogonal reactivity

Verify SPAAC compatibility and aldehyde coupling orthogonality

Medium-ring heterocycle synthesis

Cyclobutane ring strain energy

Assess retro-Claisen rearrangement scope and yield

Fragment-based drug discovery

Cyclobutane 3D topology and aldehyde handle

Evaluate fragment elaboration and pharmacokinetic profile

Agrochemical intermediate synthesis

Internal alkyne as masked vinyl/ethyl group

Verify hydrogenation selectivity and heterocycle formation

• [1] Rappoport, Z. & Liebman, J.F. (Eds.). The Chemistry of Cyclobutanes. John Wiley & Sons, 2005. View Source
• [2] Synthetic and mechanistic studies of the aza-retro-Claisen rearrangement. PubMed, 2010. View Source
• [3] Bataev, V.A. & Styopin, S.S. Structure and conformational dynamics of cyclobutanecarboxaldehyde in the ground electronic state. Computational and Theoretical Chemistry, 2023, 1220, 113994. View Source